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Compound of Interest

Compound Name:

Cat. No.: B15554066

Disperse Red 278

L  Get Quote

An In-depth Technical Guide to Disperse Red 278

This technical guide provides a comprehensive overview of the chemical structure, properties,

and synthesis of the monoazo dye, Disperse Red 278. The information is intended for

researchers, scientists, and professionals in drug development and related fields.

Chemical Identity

Disperse Red 278 is a synthetic dye characterized by the following identifiers:

Identifier Value
C.l. Name Disperse Red 278[1][2]
C.I. Number 113386[1][2]

CAS Registry Number

68248-10-2, 61355-92-8[2]

methyl 3-[3-acetamido-N-(3-methoxy-3-

IUPAC Name oxopropyl)-4-[(4-
nitrophenyl)diazenyl]anilino]propanoate[3]
Red P-4G, C.I. Disperse Red 278 press cake,
beta-Alanine, N-(3-(acetylamino)-4-(2-(4-
Synonyms

nitrophenyl)diazenyl)phenyl)-N-(3-methoxy-3-
oxopropyl)-, methyl ester[4][5]
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Chemical Structure

The chemical structure of Disperse Red 278 is presented below. It is classified as a monoazo
dye.[1][2]

l=.Chemical Structure of Disperse Red 278

Physicochemical Properties

A summary of the known physical and chemical properties of Disperse Red 278 is provided in
the table below. It is important to note that specific quantitative data for properties such as
melting point, boiling point, and solubility are not readily available in the reviewed literature.

Property Value

Molecular Formula C22H25Ns07[1][2]
Molecular Weight 471.46 g/mol [1][2]
Physical Appearance Red powder[3][6]
Melting Point Data not available
Boiling Point Data not available
Solubility Data not available

Fastness Properties

Disperse Red 278 exhibits good to excellent fastness properties on polyester fabric, as
detailed in the following table. The ratings are based on the ISO standards.
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Fastness Test Rating
Light Fastness S[i3]
Washing Fastness (Fading) 5[1][3]
Washing Fastness (Staining) 5[1][3]
Ironing Fastness (Fading) 5[1][3]
Ironing Fastness (Staining) 4-5[1][3]
Dry Fastness (Fading) 5[3]

Dry Fastness (Staining) 4-5[3]

Synthesis

The manufacturing process for Disperse Red 278 involves a diazo coupling reaction.[1] The
synthesis pathway begins with the diazotization of 4-nitrobenzenamine. This is followed by the
coupling of the resulting diazonium salt with 3-(N,N-Bis(3-methoxy-3-
oxopropyl)amino)acetylaniline to yield the final Disperse Red 278 dye.[1]
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Synthesis workflow of Disperse Red 278.

Experimental Protocols
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Detailed experimental protocols for the synthesis, characterization, or application of Disperse
Red 278 are not extensively available in the public domain. The general procedure for the
synthesis of similar azo dyes involves the diazotization of an aromatic amine in an acidic
medium with sodium nitrite at low temperatures (0-5 °C), followed by the addition of this
diazonium salt solution to a solution of the coupling component. The reaction mixture is
typically stirred for several hours, and the precipitated dye is then filtered, washed, and dried.

Safety and Handling

Specific toxicological data for Disperse Red 278 is not currently available. However, as with
any chemical powder, appropriate safety precautions should be taken to minimize exposure. It
is recommended to handle Disperse Red 278 in a well-ventilated area and to use personal
protective equipment (PPE) such as gloves, safety glasses, and a dust mask to avoid skin
contact and inhalation.

Applications

Disperse Red 278 is primarily used as a disperse dye for coloring synthetic fibers.[1] Its main
applications include the dyeing and printing of polyester and polyester/cotton blended fabrics.
[1][6] It is also suitable for use in plasma printing and for dyeing polyester superfine fibers.[1]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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